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This guide provides a comprehensive technical overview of isonitrosoacetone, a versatile
organic compound. Designed for researchers, chemists, and professionals in drug
development, this document delves into the core physicochemical properties, synthesis
protocols, spectroscopic signatures, and critical applications of this molecule, moving beyond a
simple data sheet to offer field-proven insights and the causality behind its chemical behavior.

Molecular Identity and Structure

Isonitrosoacetone, also known by its IUPAC name (1E)-1-hydroxyiminopropan-2-one, is a
simple yet functionally rich molecule.[1] It belongs to the class of oximes, containing a
hydroxylamino group (=N-OH) attached to a ketone framework.[1] This unique combination of
functional groups dictates its chemical personality, making it a subject of interest in both
synthetic chemistry and pharmacology.

Its identity is cataloged under several identifiers, with the most common being CAS Number
306-44-5.[1][2][3] However, due to tautomerism and different registration entries, it may also be
associated with other CAS numbers like 17280-41-0 and 31915-82-9.[1][4][5] Common
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synonyms include MINA (monoisonitrosoacetone), pyruvaldoxime, and 2-oxopropanal 1-
oxime.[3][5][6]

The structural foundation of isonitrosoacetone is prone to tautomerism, existing in equilibrium
between the more stable keto-oxime form and the nitroso-enol form. This equilibrium is
fundamental to understanding its reactivity.

Caption: Tautomeric equilibrium of Isonitrosoacetone.

Physicochemical Properties: A Quantitative
Overview

The physical and chemical properties of isonitrosoacetone are summarized below. These
data points are critical for designing experiments, purification procedures, and formulation
strategies.
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Property Value Source(s)

Molecular Formula C3HsNO2 [21[3][6]

Molecular Weight 87.08 g/mol [1103114]
Colorless to slightly yellow

Appearance solid, often as leaflets or [31[7]
needles.

Melting Point 69 °C [21[3][6]

Boiling Point 193 °C at 760 mmHg [2][6]

Density 1.1 g/cm3 [2][6]

pKa 8.39 (at 25 °C) [3][6]

Flash Point 70.6 °C [2][6]

Vapor Pressure

0.126 mmHg at 25 °C

[6]

LogP 0.03540 [2][6]
Hydrogen Bond Donor Count 1 [6]
Hydrogen Bond Acceptor

ydrog p 3 [6]

Count

Solubility Profile: Isonitrosoacetone exhibits diverse solubility, a key consideration for its use

as a reagent and in biological assays.

Freely Soluble: Water, Ether.[3]

Practically Insoluble: Petroleum Ether.[3]

Moderately Soluble: Warm Chloroform, Benzene, Carbon Tetrachloride.[3]

Other: Soluble in DMSO and alkalies (forming yellow solutions).[3][4]

Synthesis and Experimental Protocols
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Isonitrosoacetone is accessible through the nitrosation of acetone or its derivatives. The
choice of nitrosating agent and reaction conditions is crucial for achieving high purity and yield.
The underlying principle involves the reaction of an enol or enolate with a source of the

nitrosonium ion (NO*).

One established laboratory-scale method involves the use of an alkyl nitrite in the presence of

an acid catalyst.[3]
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Caption: General workflow for the synthesis of Isonitrosoacetone.
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Protocol: Synthesis via Methyl Nitrite

This protocol is based on classical methods and is chosen for its reliability in a standard
laboratory setting.[3]

Causality: The reaction is performed at low temperatures (0 °C) to control the exothermic
nature of the nitrosation and to minimize the formation of side products. The acid catalyst (HCI)
Is essential for generating the active nitrosating species from methyl nitrite.

Methodology:

o Preparation: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel,
and a thermometer, dissolve acetone in anhydrous ether.

e Cooling: Cool the reaction mixture to 0 °C using an ice-salt bath.

o Catalysis: Slowly introduce gaseous hydrogen chloride (HCI) or a saturated ethereal HCI
solution to catalyze the reaction.

» Addition of Nitrosating Agent: Add methyl nitrite dropwise via the dropping funnel while
maintaining the temperature at 0 °C and stirring vigorously. The reaction mixture will typically
change color.

o Reaction Completion: After the addition is complete, allow the mixture to stir for an additional
1-2 hours at low temperature.

o Workup: Carefully neutralize the excess acid with a mild base (e.g., sodium bicarbonate
solution). Separate the ethereal layer and wash it with brine.

« |solation: Dry the ether layer over anhydrous sodium sulfate, filter, and evaporate the solvent
under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system like ether/petroleum ether or by sublimation, which yields shiny needles.[3]

Self-Validation: The purity of the final product must be confirmed by melting point analysis
(should be sharp at ~69 °C) and spectroscopic methods (NMR, IR) as detailed in Section 5.
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Chemical Reactivity and Applications

The utility of isonitrosoacetone stems from the reactivity of its dual functional groups. It serves
as a valuable intermediate in organic synthesis and has been investigated for important
pharmacological activities.[5][7]

Intermediate in Organic Synthesis

The isonitroso group is a versatile handle for constructing more complex molecules. It can
participate in condensation reactions and is a precursor for nitrogen-containing heterocycles,
which are prevalent scaffolds in medicinal chemistry.[5] Its ability to act as a bidentate ligand
allows it to chelate with metal ions, making it useful in coordination chemistry.[5]

Acetylcholinesterase (AChE) Reactivator

A significant area of research for isonitrosoacetone (MINA) is its role as a reactivator of
acetylcholinesterase (AChE) inhibited by organophosphorus compounds (OPs), such as nerve
agents and pesticides.[4][8]

Mechanism of Action: OP compounds phosphorylate a critical serine residue in the active site
of AChE, rendering the enzyme inactive. This leads to an accumulation of the neurotransmitter
acetylcholine, causing a cholinergic crisis. Oxime reactivators like MINA work by
nucleophilically attacking the phosphorus atom of the OP-AChE conjugate, removing the
inhibiting group and regenerating the functional enzyme.[8]

Recent studies have shown that MINA has a beneficial effect on both central and peripheral
AChE.[8] While its affinity for the inhibited enzyme is low, it demonstrates moderate to high
reactivity, making it a compound of interest in the development of broad-spectrum nerve agent
antidotes.[8]
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Caption: Role of MINA in reactivating OP-inhibited AChE.

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the structure and purity of
isonitrosoacetone. The expected spectral features are directly correlated with its molecular
structure.

o Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups.[9]

o ~3200-3600 cm~1 (broad): O-H stretch of the oxime group. The broadness is due to
hydrogen bonding.

o ~2800-3000 cm~1: C-H stretch from the methyl group.
o ~1680-1710 cm~1; A strong C=0 stretch from the ketone group.
o ~1620-1650 cm~1: C=N stretch of the oxime.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR provides information on the
electronic environment and connectivity of hydrogen atoms.[10]
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o Singlet (~2.3 ppm): Corresponds to the three protons of the methyl (CHs) group adjacent
to the carbonyl.

o Singlet (~7.5 ppm): Represents the single proton of the C-H group attached to the oxime.

o Broad Singlet (>10 ppm): The acidic proton of the oxime's hydroxyl (-OH) group. Its
chemical shift can be variable and it may exchange with D20.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and can reveal
fragmentation patterns.[9][11]

o Molecular lon Peak (M*): A peak at m/z = 87, corresponding to the molecular weight of
CsHsNO:.

o Key Fragments: Common fragmentation may involve the loss of NO, OH, or the acetyl
group (CHsCO), providing further structural evidence.

Safety, Handling, and Storage

Proper handling of isonitrosoacetone is essential due to its potential hazards.

Hazards: It is classified as a skin, eye, and respiratory irritant.[1][2] It is harmful if swallowed,
inhaled, or in contact with skin.[12]

Handling: All work should be conducted in a chemical fume hood.[2] Personal protective
equipment (PPE), including laboratory clothing, chemical-resistant gloves, and safety
goggles, is mandatory.[2] Avoid creating dust and avoid contact with heat, flames, and
sparks.[2]

Storage: Store in a cool, dry, and dark place in a tightly sealed container.[4][7]
Recommended storage is refrigerated at 2-8 °C for short-term use and -20 °C for long-term
stability.[2][4]

Incompatibilities: Avoid strong oxidizing agents.[2]

Decomposition: Hazardous combustion products include carbon monoxide and nitrogen
oxides.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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